N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-cyclopropyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C10H9N3O2S/c14-8(12-6-1-2-6)7-5-11-10-13(9(7)15)3-4-16-10/h3-6H,1-2H2,(H,12,14)
• InChI Key: WBWQLRMYAMLMOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol

Description

N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a synthetic compound that belongs to the class of thiazolopyrimidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide involves the inhibition of the target enzymes through binding to their active sites. The compound has been reported to exhibit high binding affinity towards CDK2 and CDK9, which are involved in the regulation of cell cycle and transcription, respectively. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, it has been reported to exhibit neuroprotective effects by inhibiting GSK-3β, which is involved in the regulation of neuronal survival and apoptosis. Furthermore, it has been shown to exhibit anti-inflammatory effects by inhibiting HDACs, which are involved in the regulation of inflammatory gene expression.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has several advantages for lab experiments. It exhibits high potency and selectivity towards the target enzymes, making it a valuable tool for the study of their biological functions. In addition, it has been reported to exhibit good pharmacokinetic properties, such as high oral bioavailability and good metabolic stability. However, the compound has some limitations, such as its low solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.

Future Directions

N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has several potential future directions for research. One possible direction is the development of more potent and selective analogs of the compound for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammatory disorders. Another direction is the study of the compound's mechanism of action and its effects on various biological pathways. Furthermore, the compound's potential applications in drug discovery and development as well as its pharmacokinetic and toxicological properties should be further investigated.

Scientific Research Applications

N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent inhibitory activity against various enzymes such as cyclin-dependent kinases (CDKs), glycogen synthase kinase 3β (GSK-3β), and histone deacetylases (HDACs). These enzymes play crucial roles in the regulation of cell cycle, apoptosis, and gene expression, making them attractive targets for the development of therapeutic agents.